Cas no 2227712-29-8 (rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine
• CAS No: 2227712-29-8
• MF: C₈H₈BrClN₂
• MW: 247.519519805908
• CID: 6419870
• PubChem ID: 165795809
• Update Time: 2025-06-13

rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine
• 2227712-29-8
• EN300-1936997

• Inchi： 1S/C8H8BrClN2/c9-4-1-6(5-2-7(5)11)8(10)12-3-4/h1,3,5,7H,2,11H2/t5-,7+/m0/s1
• InChI Key： GWYCFDFPBINYQP-CAHLUQPWSA-N
• SMILES： BrC1=CN=C(C(=C1)[C@@H]1C[C@H]1N)Cl

Computed Properties

• Exact Mass: 245.95594g/mol
• Monoisotopic Mass: 245.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine

Professional Introduction to rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine (CAS No. 2227712-29-8)

Rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2227712-29-8, represents a novel molecular entity with a unique structural framework that has been engineered to exhibit specific biological activities. The intricate arrangement of its atoms, featuring a cyclopropane ring substituted with a pyridine moiety and halogen atoms, positions it as a promising candidate for further exploration in drug discovery and development.

The structural composition of rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine is meticulously designed to interact with biological targets in a precise manner. The cyclopropane ring, known for its rigid three-membered structure, contributes to the compound's stability and potential for binding to proteins or enzymes with high affinity. Meanwhile, the pyridine substituent introduces a polar region that can engage in hydrogen bonding or other forms of electrostatic interactions, enhancing the compound's ability to modulate biological pathways.

In recent years, there has been growing interest in the development of small molecules that can selectively target specific diseases or conditions. The halogen atoms attached to the pyridine ring in this compound not only contribute to its overall reactivity but also serve as handles for further chemical modifications. These modifications can be tailored to optimize the pharmacokinetic properties of the compound, such as its solubility, metabolic stability, and distribution within the body.

One of the most compelling aspects of rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine is its potential application in the treatment of various therapeutic areas. Current research suggests that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, studies have indicated that analogs with similar structural features can disrupt signaling pathways that are aberrantly activated in disease states.

The synthesis of rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine presents unique challenges due to its complex stereochemistry. The presence of multiple stereocenters necessitates precise control over reaction conditions to ensure the correct configuration of the product. Advances in asymmetric synthesis have enabled chemists to achieve high enantiomeric purity, which is crucial for biological activity. Techniques such as chiral resolution or catalytic asymmetric hydrogenation have been employed to isolate the desired enantiomer.

The pharmacological profile of this compound is still under active investigation, but preliminary data are promising. In vitro studies have demonstrated that rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine can interact with target proteins in a manner that suggests it may have therapeutic benefits. Further research is needed to elucidate its mechanism of action and to assess its potential side effects or toxicity profiles.

The development of new drugs often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and other fields. The study of rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine exemplifies this collaborative effort. Chemists design and synthesize new molecules based on computational predictions and experimental data, while biologists test these compounds for biological activity using cell-based assays or animal models.

As our understanding of disease mechanisms continues to evolve, so too does our ability to develop targeted therapies. Small molecules like rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-yl)cyclopropan-1-amine represent a cornerstone of modern drug discovery efforts. By leveraging cutting-edge synthetic techniques and rigorous biological testing, researchers hope to unlock new treatments that address unmet medical needs.

The future prospects for this compound are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications. As more data become available about its behavior in biological systems, it is likely that rac-(1R,2S)-2-(5-bromo-2-chloropyridin-3-y)cyclopropane amine will emerge as a valuable tool in the fight against human disease.